Ethyl glucuronide

Specification

• CAS No.: 17685-04-0
• Molecular Formula: C8H14O7
• Molecular Weight: 222.19 g/mol
• IUPAC Name: (2S,3S,4S,5R)-6-ethoxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C8H14O7/c1-2-14-8-5(11)3(9)4(10)6(15-8)7(12)13/h3-6,8-11H,2H2,1H3,(H,12,13)/t3-,4-,5+,6-,8?/m0/s1
• Standard InChI Key: IWJBVMJWSPZNJH-XWBUKDKVSA-N
• Isomeric SMILES: CCOC1[C@@H]([C@H]([C@@H]([C@H](O1)C(=O)O)O)O)O
• SMILES: CCOC1C(C(C(C(O1)C(=O)O)O)O)O
• Canonical SMILES: CCOC1C(C(C(C(O1)C(=O)O)O)O)O

Introduction

What is Ethyl Glucuronide?

Ethyl glucuronide (EtG) is a metabolite of ethanol formed in the body through glucuronidation after exposure to ethanol, typically from drinking alcoholic beverages. EtG serves as a biomarker for detecting ethanol use and monitoring alcohol abstinence in various settings, including the military, alcohol treatment programs, professional monitoring programs, schools, liver transplant clinics, and recovery programs. It can be detected in urine for up to 90 hours.

Formation and Metabolism

EtG is produced through the enzymatic conjugation of ethanol with glucuronic acid in the liver. This process is catalyzed by mitochondrial membrane-bound UDP-glucuronosyltransferase. A small fraction (less than 0.1%) of ingested ethanol undergoes these enzymatic reactions and is eventually excreted in the urine. Glucuronidation assists in the excretion of toxic substances, drugs, and other substances that cannot be used as an energy source. Glucuronic acid attaches to the substance via a glycosidic bond, resulting in a glucuronide with higher water solubility, which is then excreted by the kidneys.

Detection and Monitoring

• Detection Windows: EtG has longer detection windows in serum and urine compared to alcohol. The elimination half-life of EtG in blood is approximately 2.56 ± 0.89 hours.

• Concentration: EtG and ethyl sulfate (EtS) are commonly measured in urine as markers for alcohol intake but can also be measured in whole blood and serum. These metabolites are found in higher concentrations in serum than in whole blood.

• Influencing Factors: EtG concentrations can be influenced by various factors, including age, gender, cannabis use, kidney disease, and the total amount of ethanol ingested. Race, smoking, body mass index, liver cirrhosis, the age at which subjects began drinking regularly, and total body water do not significantly influence EtG concentrations in urine.

Limitations and Controversies

• False Positives: A disadvantage of EtG testing is the potential for false positives due to exposure to alcohol from non-beverage sources. These sources include alcohol in mouthwash, foods, over-the-counter medications, and inhalation of alcohol from topical use. It is impossible to distinguish between small amounts of drinking and extraneous exposure to alcohol with this biomarker.

• Hair Testing Controversy: EtG testing in hair specimens has faced controversies and legal challenges, with concerns about reliability. The Society of Hair Testing (SOHT) notes the limitations of EtG, stating that this form of testing can determine "chronic excessive alcohol consumption only" and is not applicable for determining abstinence from alcohol or moderate consumption.

• SAMHSA Caution: The U.S. Substance Abuse and Mental Health Services Administration has cautioned that EtG testing is "scientifically unsupportable as the sole basis for legal or disciplinary action" because the tests cannot distinguish between alcohol absorbed from common commercial and household products and actual alcohol consumption.

Research Findings

• Estimating Time of Last Drinking: Research has explored estimating the time of last drinking through the relationship between the concentration ratio of ethyl glucuronide to ethyl sulfate. A study developed a correlation model with a margin of error mostly lower than 10%.

• Pharmacokinetic Parameters: The time of maximum concentration, maximum concentration, and elimination half-life of ethyl glucuronide in blood were found to be 4.12 ± 1.07 h, 0.31 ± 0.11 mg/L, and 2.56 ± 0.89 h, respectively.

• Post-Collection Synthesis: High concentrations of EtG can be produced during storage in urine containing ethanol if the urine is infected with E. coli.

Potential Interference

While no apparent interference with the formation of EtG or EtS from other ingested drugs has been found, it is possible that competition from drugs conjugated by the same enzyme system might decrease EtG formation, and drugs resulting in enzyme induction might increase EtG.